Cas no 31202-23-0 (1-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-2-oxo-, methyl ester)

1-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-2-oxo-, methyl ester structure
31202-23-0 structure
Product name:1-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-2-oxo-, methyl ester
CAS No:31202-23-0
MF:C12H12O3
MW:204.22188
CID:1445849
PubChem ID:599131

1-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-2-oxo-, methyl ester
    • methyl 2-oxo-3,4-dihydro-1H-naphthalene-1-carboxylate
    • 1-Carbomethoxy-2-oxo-1,2,3,4-tetrahydronaphthalene
    • 31202-23-0
    • 2-oxo-3,4-dihydro-1H-naphthalene-1-carboxylic acid methyl ester
    • SCHEMBL5400138
    • DTXSID80344752
    • Methyl 2-oxo-1,2,3,4-tetrahydro-1-naphthalenecarboxylate #
    • Inchi: InChI=1S/C12H12O3/c1-15-12(14)11-9-5-3-2-4-8(9)6-7-10(11)13/h2-5,11H,6-7H2,1H3
    • InChI Key: GLARUGUGPKWING-UHFFFAOYSA-N
    • SMILES: COC(=O)C1C(=O)CCC2=CC=CC=C12

Computed Properties

  • Exact Mass: 204.07866
  • Monoisotopic Mass: 204.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4Ų
  • XLogP3: 1.7

Experimental Properties

  • PSA: 43.37

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